Cas no 1903330-16-4 (4-{6-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]pyrimidin-4-yl}morpholine)

• Product Name: 4-{6-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]pyrimidin-4-yl}morpholine
• CAS No: 1903330-16-4
• MF: C₂₁H₂₇N₅O₂
• MW: 381.47138428688
• CID: 5550209
• Update Time: 2025-05-21

4-{6-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]pyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• [4-(2,5-dimethylphenyl)piperazin-1-yl]-(6-morpholin-4-ylpyrimidin-4-yl)methanone
• 4-{6-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]pyrimidin-4-yl}morpholine

• Inchi： 1S/C21H27N5O2/c1-16-3-4-17(2)19(13-16)24-5-7-26(8-6-24)21(27)18-14-20(23-15-22-18)25-9-11-28-12-10-25/h3-4,13-15H,5-12H2,1-2H3
• InChI Key： DYDFCNDVGVRUPJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC(C)=CC=C2C)CC1)(C1=CC(N2CCOCC2)=NC=N1)=O

Additional information on 4-{6-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]pyrimidin-4-yl}morpholine

Comprehensive Overview of 4-{6-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]pyrimidin-4-yl}morpholine (CAS No. 1903330-16-4)

The compound 4-{6-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]pyrimidin-4-yl}morpholine (CAS No. 1903330-16-4) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a pyrimidine core with morpholine and piperazine moieties, positions it as a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern therapeutics.

One of the most searched questions in the field is: "What are the biological activities of pyrimidine derivatives?" This compound addresses this query directly, as its pyrimidine scaffold is known for its versatility in medicinal chemistry. The integration of a 2,5-dimethylphenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Additionally, the morpholine ring contributes to solubility and metabolic stability, making it a valuable asset in optimizing pharmacokinetic profiles.

In the context of current trends, the demand for small-molecule modulators of intracellular signaling pathways is rising. The piperazine-1-carbonyl linkage in this compound suggests its potential role in modulating protein-protein interactions, a key focus area in oncology and neurology. Searches like "How do piperazine derivatives affect CNS targets?" highlight the relevance of such structures in central nervous system (CNS) drug design, where blood-brain barrier penetration is crucial.

From a synthetic chemistry perspective, the CAS No. 1903330-16-4 represents a challenge and opportunity for innovative methodologies. Researchers often inquire about "efficient synthetic routes for multi-heterocyclic systems," and this compound’s architecture demands advanced strategies like cross-coupling reactions or microwave-assisted synthesis. Its structural complexity also aligns with the growing interest in fragment-based drug design, where modular assembly of pharmacophores is essential.

The compound’s potential extends to computational chemistry and AI-driven drug discovery, two rapidly evolving fields. Queries such as "How can machine learning predict the bioactivity of novel heterocycles?" reflect the intersection of technology and chemistry. Molecular docking studies of 4-{6-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]pyrimidin-4-yl}morpholine could reveal binding affinities for undiscovered targets, further expanding its therapeutic scope.

Environmental and regulatory considerations are also paramount. While this compound is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles. Searches for "sustainable synthesis of pharmaceutical intermediates" underscore the industry’s shift toward eco-friendly practices, which could influence future production scales of this molecule.

In summary, 4-{6-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]pyrimidin-4-yl}morpholine (CAS No. 1903330-16-4) embodies the convergence of cutting-edge medicinal chemistry and interdisciplinary innovation. Its multifaceted applications—from kinase inhibition to CNS targeting—make it a compelling subject for ongoing research, addressing both scientific curiosity and unmet medical needs.